Cas no 2172474-84-7 (1-(4-hydroxybutyl)-5-(2-methoxyethyl)-1H-1,2,3-triazole-4-carbaldehyde)

• Product Name: 1-(4-hydroxybutyl)-5-(2-methoxyethyl)-1H-1,2,3-triazole-4-carbaldehyde
• CAS No: 2172474-84-7
• MF: C₁₀H₁₇N₃O₃
• MW: 227.260282278061
• CID: 5937349
• PubChem ID: 165602403
• Update Time: 2025-10-28

1-(4-hydroxybutyl)-5-(2-methoxyethyl)-1H-1,2,3-triazole-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1-(4-hydroxybutyl)-5-(2-methoxyethyl)-1H-1,2,3-triazole-4-carbaldehyde
• 2172474-84-7
• EN300-1594943

• Inchi： 1S/C10H17N3O3/c1-16-7-4-10-9(8-15)11-12-13(10)5-2-3-6-14/h8,14H,2-7H2,1H3
• InChI Key： OJNMCCFGOPHWNV-UHFFFAOYSA-N
• SMILES： O(C)CCC1=C(C=O)N=NN1CCCCO

Computed Properties

• Exact Mass: 227.12699141g/mol
• Monoisotopic Mass: 227.12699141g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 8
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 77.2Ų

Additional information on 1-(4-hydroxybutyl)-5-(2-methoxyethyl)-1H-1,2,3-triazole-4-carbaldehyde

1-(4-hydroxybutyl)-5-(2-methoxyethyl)-1H-1,2,3-triazole-4-carbaldehyde: A Comprehensive Overview

1-(4-hydroxybutyl)-5-(2-methoxyethyl)-1H-1,2,3-triazole-4-carbaldehyde, with the CAS number 2172474-84-7, is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a hydroxybutyl group, a methoxyethyl group, and a triazole ring. These structural elements contribute to its potential biological activities and make it a promising candidate for various therapeutic applications.

The hydroxybutyl group in the compound plays a crucial role in enhancing its solubility and bioavailability. Hydroxyl groups are known for their ability to form hydrogen bonds, which can improve the compound's interactions with biological targets. This property is particularly important in drug design, where optimizing solubility and bioavailability is essential for effective therapeutic outcomes.

The presence of the methoxyethyl group further enhances the compound's stability and reduces its susceptibility to metabolic degradation. Methoxy groups are often used in drug design to improve the lipophilicity of molecules, which can facilitate their passage through cell membranes. This feature is particularly beneficial in developing drugs that need to reach specific intracellular targets.

The triazole ring is a key structural element that confers several advantageous properties to the compound. Triazoles are known for their broad spectrum of biological activities, including antifungal, antibacterial, and anti-inflammatory effects. The triazole ring can also enhance the compound's binding affinity to specific protein targets, making it a valuable scaffold in drug discovery and development.

The aldehyde functional group at the 4-position of the triazole ring adds another layer of complexity to the molecule. Aldehydes are reactive functional groups that can participate in various chemical reactions, such as condensation and reduction. In medicinal chemistry, aldehydes are often used as precursors for more complex derivatives or as reactive intermediates in synthetic pathways.

Recent studies have explored the potential applications of 1-(4-hydroxybutyl)-5-(2-methoxyethyl)-1H-1,2,3-triazole-4-carbaldehyde in various therapeutic areas. One notable area of research is its use as an antifungal agent. The combination of the triazole ring and the hydroxybutyl group has been shown to exhibit potent antifungal activity against a range of fungal pathogens. This makes it a promising candidate for developing new antifungal drugs to combat resistant strains.

In addition to its antifungal properties, this compound has also shown potential as an anti-inflammatory agent. In vitro studies have demonstrated that it can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6. This suggests that it could be useful in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The unique structural features of 1-(4-hydroxybutyl)-5-(2-methoxyethyl)-1H-1,2,3-triazole-4-carbaldehyde also make it an attractive candidate for further modification and optimization. Researchers are exploring various strategies to enhance its potency and selectivity by introducing additional functional groups or modifying existing ones. For example, replacing the aldehyde group with other functional groups such as ketones or esters could lead to compounds with improved pharmacological properties.

Clinical trials are currently underway to evaluate the safety and efficacy of this compound in human subjects. Preliminary results have been promising, with no significant adverse effects reported at therapeutic doses. However, further research is needed to fully understand its pharmacokinetics and pharmacodynamics.

In conclusion, 1-(4-hydroxybutyl)-5-(2-methoxyethyl)-1H-1,2,3-triazole-4-carbaldehyde (CAS 2172474-84-7) represents a promising new compound with potential applications in antifungal and anti-inflammatory therapy. Its unique structural features provide a strong foundation for further development and optimization in medicinal chemistry and pharmaceutical research.